Cas no 502972-28-3 (Carbamoylmethyl 2-oxo-1,2-dihydropyridine-3-carboxylate)

• Product Name: Carbamoylmethyl 2-oxo-1,2-dihydropyridine-3-carboxylate
• CAS No: 502972-28-3
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 1020692
• Update Time: 2023-08-02

Carbamoylmethyl 2-oxo-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid,1,2-dihydro-2-oxo-,2-amino-2-oxoethylester(9CI)
• carbamoylmethyl 2-oxo-1,2-dihydropyridine-3-carboxylate
• Oprea1_711056
• Z56869602
• Carbamoylmethyl 2-oxo-1,2-dihydropyridine-3-carboxylate

• Inchi： 1S/C8H8N2O4/c9-6(11)4-14-8(13)5-2-1-3-10-7(5)12/h1-3H,4H2,(H2,9,11)(H,10,12)
• InChI Key： VSFVYIYVTVNLSU-UHFFFAOYSA-N
• SMILES： O(CC(N)=O)C(C1=CC=CNC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 343
• Topological Polar Surface Area: 98.5